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Compound of Interest

2,3-Diethyl-5-methylpyrazine-
13C2

cat. No.: B12375662

Compound Name:

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed calculation for the molecular weight of 2,3-Diethyl-5-
methylpyrazine isotopically labeled with two Carbon-13 (33C) atoms. The inclusion of stable
isotopes like 13C is a critical technigue in metabolic research, pharmacokinetic studies, and as
internal standards in quantitative mass spectrometry.

Foundational Molecular Data

The calculation for the molecular weight of the isotopically labeled compound begins with the
established molecular formula and weight of the unlabeled (or "light") 2,3-Diethyl-5-
methylpyrazine. The standard compound has a chemical formula of CoH14N2.[1] Multiple
sources confirm its monoisotopic mass to be approximately 150.22 g/mol .[1][2][3][4][5]

The basis of the labeled compound's molecular weight calculation lies in the mass difference
between the naturally abundant Carbon-12 (32C) isotope and the heavier, stable Carbon-13
(*3C) isotope.

e Carbon-12 (*2C): By definition, its atomic mass is exactly 12 atomic mass units (amu).

e Carbon-13 (*3C): This stable isotope has an atomic mass of approximately 13.00335 amu.[6]

[7]
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Calculation of Molecular Weight

The molecular weight of 2,3-Diethyl-5-methylpyrazine-13C: is determined by substituting two
12C atoms with two 13C atoms in the parent molecule.

The precise calculation is as follows:

 Start with the monoisotopic mass of the unlabeled compound: 150.2209 amu[1]

e Subtract the mass of two *2C atoms: 150.2209 amu - (2 * 12.000000 amu) = 126.2209 amu
e Add the mass of two 3C atoms: 126.2209 amu + (2 * 13.003354835 amu) = 152.2276 amu

This results in a final molecular weight of 152.2276 g/mol for 2,3-Diethyl-5-methylpyrazine-13Ca.

Data Summary

The quantitative data for the unlabeled and labeled compounds are summarized in the table

below for direct comparison.

. . Molecular Weight (
Compound Chemical Formula Isotopic Label

g/mol )
2,3-Diethyl-5-
] CoH14N2 None 150.2209[1]
methylpyrazine
2,3-Diethyl-5-
13C2C7H14N2 13C> 152.2276

methylpyrazine-13Cz

Experimental Protocols and Methodologies

The determination of a compound's molecular weight is a foundational calculation based on its
atomic composition and does not involve experimental procedures such as signaling pathway
analysis or biological assays. Therefore, no experimental protocols are applicable to this

specific topic.

Logical Workflow for Calculation
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The logical process for determining the molecular weight of an isotopically labeled compound is
straightforward and can be visualized as a simple workflow.
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Caption: Workflow for calculating the molecular weight of 2,3-Diethyl-5-methylpyrazine-13Ca.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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